Cas no 159782-93-1 (Benzoic acid, 3-(cyclopentyloxy)-4-(methylthio)-)

• Product Name: Benzoic acid, 3-(cyclopentyloxy)-4-(methylthio)-
• CAS No: 159782-93-1
• MF: C₁₃H₁₆O₃S
• MW: 252.329342842102
• CID: 1339170
• Update Time: 2024-08-17

Benzoic acid, 3-(cyclopentyloxy)-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(cyclopentyloxy)-4-(methylthio)-

• Inchi： 1S/C13H16O3S/c1-17-12-7-6-9(13(14)15)8-11(12)16-10-4-2-3-5-10/h6-8,10H,2-5H2,1H3,(H,14,15)
• InChI Key： PZQCZSCDLNRSBC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(SC)C(OC2CCCC2)=C1

Computed Properties

• Exact Mass: 252.08208

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 415.8±35.0 °C(Predicted)
• PSA: 46.53
• pka: 4.03±0.10(Predicted)